(E)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-((3-(trifluoromethyl)phenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-3-[3-(trifluoromethyl)anilino]prop-2-enenitrile
• InChI: InChI=1S/C21H16F3N3S/c1-13-6-7-15(8-14(13)2)19-12-28-20(27-19)16(10-25)11-26-18-5-3-4-17(9-18)21(22,23)24/h3-9,11-12,26H,1-2H3/b16-11+
• InChI Key: OFBNYENLQXKAPQ-LFIBNONCSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC(=C3)C(F)(F)F)C#N)C
• Isomeric SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=CC(=C3)C(F)(F)F)/C#N)C
• Molecular Formula: C21H16F3N3S
• Molecular Weight: 399.4 g/mol

Description

(E)-2-(4-(3,4-dimethylphenyl)thiazol-2-yl)-3-((3-(trifluoromethyl)phenyl)amino)acrylonitrile is a useful research compound. Its molecular formula is C21H16F3N3S and its molecular weight is 399.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The compound is involved in studies focused on the synthesis and characterization of novel chemical entities. For instance, research on the reduction of related acrylonitriles has yielded derivatives with potential for further chemical exploration and application in various domains, including organic synthesis and material science (Frolov et al., 2005).

Potential Applications in Corrosion Inhibition

• Thiazole derivatives, similar to the compound , have been studied for their application as corrosion inhibitors, highlighting their significance in industrial applications, particularly in the protection of metals from corrosion. These studies emphasize the functional versatility of thiazole compounds in contributing to materials science (Farahati et al., 2019).

Cytotoxic Activities and Pharmaceutical Applications

• Research into heteroarylacrylonitriles, closely related to the specified compound, has revealed significant cytotoxic activities against various cancer cell lines. This indicates the potential of such compounds in the development of new anticancer agents, underscoring their importance in medicinal chemistry and pharmacology (Sa̧czewski et al., 2004).

Optoelectronic and Photonic Applications

• Investigations into donor-acceptor substituted thiophene dyes, which share structural similarities with the discussed compound, have demonstrated their potential in nonlinear optical limiting, which is crucial for the protection of human eyes and optical sensors, as well as stabilizing light sources in optical communications. This highlights the applicability of such compounds in optoelectronics and photonics (Anandan et al., 2018).

Heterocyclic Chemistry and Synthesis

• The compound is related to research focused on the utility of enaminonitriles in heterocyclic synthesis, contributing to the development of new pyrazole, pyridine, and pyrimidine derivatives. This area of study is pivotal in expanding the chemical space for drug discovery, agricultural chemicals, and organic materials (Fadda et al., 2012).